Cas no 1862995-58-1 (Methyl 5-amino-3-(trifluoromethyl)pentanoate)

• Product Name: Methyl 5-amino-3-(trifluoromethyl)pentanoate
• CAS No: 1862995-58-1
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 5606187
• PubChem ID: 165737847
• Update Time: 2025-06-10

Methyl 5-amino-3-(trifluoromethyl)pentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-895861
• methyl 5-amino-3-(trifluoromethyl)pentanoate
• 1862995-58-1
• Methyl 5-amino-3-(trifluoromethyl)pentanoate

• Inchi： 1S/C7H12F3NO2/c1-13-6(12)4-5(2-3-11)7(8,9)10/h5H,2-4,11H2,1H3
• InChI Key： WVSXSUOMZRJYJR-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)OC)CCN)(F)F

Computed Properties

• Exact Mass: 199.08201311g/mol
• Monoisotopic Mass: 199.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 5-amino-3-(trifluoromethyl)pentanoate

Comprehensive Overview of Methyl 5-amino-3-(trifluoromethyl)pentanoate (CAS No. 1862995-58-1)

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, Methyl 5-amino-3-(trifluoromethyl)pentanoate (CAS No. 1862995-58-1) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its trifluoromethyl group and ester functionality, is widely utilized in the synthesis of bioactive molecules, agrochemicals, and specialty materials. Researchers and industry professionals are increasingly exploring its potential in drug discovery, peptide modification, and fluorine chemistry, aligning with the growing demand for high-value chemical building blocks.

The molecular structure of Methyl 5-amino-3-(trifluoromethyl)pentanoate combines a pentanoate backbone with a strategically placed amino group and trifluoromethyl substituent. This configuration enhances its reactivity and compatibility with diverse synthetic pathways, making it a preferred choice for medicinal chemistry applications. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of drug candidates, particularly in the development of CNS-targeting therapeutics and enzyme inhibitors. The compound's CAS No. 1862995-58-1 is frequently cited in patent literature, underscoring its industrial relevance.

From a synthetic perspective, Methyl 5-amino-3-(trifluoromethyl)pentanoate is synthesized via multi-step organic reactions, often involving Michael additions or reductive amination techniques. Its ester group allows for further derivatization, enabling the creation of customized molecular scaffolds. This adaptability resonates with current trends in green chemistry, where researchers prioritize atom-efficient methodologies and sustainable solvents. Notably, the compound's fluorine content contributes to improved metabolic stability in drug design, addressing a key challenge in pharmaceutical R&D.

The commercial demand for Methyl 5-amino-3-(trifluoromethyl)pentanoate is driven by its applications in high-performance materials and electronic chemicals. For instance, its incorporation into liquid crystal formulations or organic semiconductors has been explored due to the electron-withdrawing nature of the trifluoromethyl group. Additionally, its chiral center opens avenues for asymmetric synthesis, a hot topic in catalysis research. Laboratories and manufacturers often search for CAS 1862995-58-1 suppliers or technical data sheets, reflecting its niche yet expanding market presence.

Quality control and analytical characterization of Methyl 5-amino-3-(trifluoromethyl)pentanoate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Purity benchmarks (>98%) are critical for its use in GMP-compliant processes, particularly when targeting regulatory submissions. The compound's stability under various pH conditions and temperatures is frequently evaluated, as evidenced by queries like "storage conditions for CAS 1862995-58-1" in scientific forums.

Looking ahead, Methyl 5-amino-3-(trifluoromethyl)pentanoate is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and bioconjugation technologies. Its compatibility with click chemistry protocols further broadens its utility in biomarker development and diagnostic reagents. As the scientific community continues to prioritize structure-activity relationship (SAR) studies, this compound's synthon versatility ensures its enduring relevance in both academic and industrial settings.